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Compound of Interest

Compound Name: KB-0742 dihydrochloride

Cat. No.: B10824856

Essential Safety and Handling Guide for KB-
0742 Dihydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling KB-0742 dihydrochloride. The following procedural
steps and data are designed to ensure the safe handling, use, and disposal of this compound
in a laboratory setting.

Physicochemical and Biological Data

For ease of reference, the key quantitative data for KB-0742 dihydrochloride is summarized
in the table below.
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Property Value Source
Chemical Formula C16H27CI2Ns [1]
Molecular Weight 360.33 g/mol [11[2][3]
CAS Number 2416874-75-2 [1][2]
Appearance Yellow solid [4]
Purity >98.0% [4]
Biological Target CDKO9/cyclin T1 [5]1[6]
ICs0 6 nM for CDK9/cyclin T1 [31[5][6]
Solubility Soluble in DMSO (e.g., 72 e
mg/mL)

Short term (days to weeks) at
Storage Temperature 0 - 4°C, Long term (months to [4]
years) at -20°C

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for KB-0742 dihydrochloride states that it is not classified
as a hazardous substance or mixture, it is imperative to adhere to standard laboratory safety
protocols and utilize appropriate personal protective equipment to minimize any potential risks.
[1] A thorough hazard assessment of any experimental procedure involving this compound
should be conducted to determine if additional PPE is required.[7]

Minimum Recommended PPE:

o Body Protection: A standard laboratory coat should be worn to protect clothing and skin from
potential splashes.[8][9] For procedures with a higher risk of splashing, a chemical-resistant
apron may be necessary.

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[8]
When handling solutions or performing actions that could result in splashes, it is
recommended to use chemical splash goggles.[9] A face shield worn over safety glasses or

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-137478A/KB-0742-dihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-137478A/KB-0742-dihydrochloride-SDS-MedChemExpress.pdf
https://www.selleck.co.jp/datasheet/kb-0742-dihydrochloride-S990101-DataSheet.pdf
https://www.axonmedchem.com/3730-kb-0742-dihydrochloride?___store=axon_euro&___from_store=axon_usd
https://file.medchemexpress.com/batch_PDF/HY-137478A/KB-0742-dihydrochloride-SDS-MedChemExpress.pdf
https://www.selleck.co.jp/datasheet/kb-0742-dihydrochloride-S990101-DataSheet.pdf
https://www.sun-shinechem.com/Details/KB-0742_dihydrochloride/5216/2416874-75-2.html
https://www.sun-shinechem.com/Details/KB-0742_dihydrochloride/5216/2416874-75-2.html
https://www.selleckchem.com/products/kb-0742-dihydrochloride.html
https://www.medchemexpress.com/kb-0742-dihydrochloride.html
https://www.axonmedchem.com/3730-kb-0742-dihydrochloride?___store=axon_euro&___from_store=axon_usd
https://www.selleckchem.com/products/kb-0742-dihydrochloride.html
https://www.medchemexpress.com/kb-0742-dihydrochloride.html
https://www.sun-shinechem.com/Details/KB-0742_dihydrochloride/5216/2416874-75-2.html
https://www.selleckchem.com/products/kb-0742-dihydrochloride.html
https://www.sun-shinechem.com/Details/KB-0742_dihydrochloride/5216/2416874-75-2.html
https://www.benchchem.com/product/b10824856?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-137478A/KB-0742-dihydrochloride-SDS-MedChemExpress.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

goggles provides an additional layer of protection.[8][9] All eye and face protection should be
ANSI Z87.1 compliant.[8]

e Hand Protection: Disposable nitrile gloves are recommended for handling KB-0742
dihydrochloride.[8] If direct contact occurs, gloves should be removed immediately, and
hands should be washed thoroughly before putting on a new pair.[8] For prolonged handling
or when using organic solvents like DMSO, consider wearing thicker, chemical-resistant
gloves or double-gloving.

o Footwear: Closed-toe shoes must be worn at all times in the laboratory to protect against
spills and falling objects.[9]

Enhanced Precautions:

» Respiratory Protection: If there is a risk of generating dust or aerosols, particularly when
handling the solid form, a respirator (e.g., N95) may be necessary.[9] All work with powders
should ideally be conducted in a chemical fume hood or a ventilated enclosure.

Operational Plan: Handling and Experimental
Workflow

The following is a step-by-step guide for the safe handling of KB-0742 dihydrochloride from
receipt to disposal.

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a cool, dry, and dark place. For long-term storage, -20°C is
recommended; for short-term storage, 0-4°C is suitable.[4]

» Keep the container tightly sealed to prevent contamination and degradation.
2. Preparation of Solutions:

¢ All handling of the solid compound and preparation of solutions should be performed in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust
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or aerosols.[1]

o To prepare a stock solution, KB-0742 dihydrochloride can be dissolved in DMSO.[4][5]

» Use appropriate lab equipment, such as calibrated pipettes and sterile tubes, for accurate
and safe preparation.

3. Experimental Use:

e When adding the compound to cell cultures or other experimental systems, exercise caution
to avoid splashes and cross-contamination.

o Clearly label all tubes and plates containing KB-0742 dihydrochloride.

o After use, decontaminate all work surfaces and equipment. The SDS suggests scrubbing
with alcohol.[1]

4. Spills and Accidental Release:
 In case of a spill, ensure the area is well-ventilated and evacuate personnel if necessary.[1]
o Wear full PPE, including respiratory protection if dealing with a powder spill.[1]

o For liquid spills, absorb the material with an inert, non-combustible absorbent material like
diatomite or universal binders.[1]

o For solid spills, carefully sweep or vacuum the material, avoiding dust generation.
o Collect the spilled material in a sealed container for proper disposal.
o Decontaminate the spill area thoroughly.

Disposal Plan

All waste containing KB-0742 dihydrochloride, including empty containers, contaminated
PPE, and experimental waste, should be disposed of in accordance with local, state, and
federal regulations for chemical waste. Do not dispose of this chemical down the drain or in
regular trash.[1]
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» Solid Waste: Collect in a clearly labeled, sealed container for chemical waste disposal.

o Liquid Waste: Collect all solutions containing the compound in a labeled, sealed, and
chemical-resistant waste container.

» Contaminated Materials: Items such as gloves, pipette tips, and paper towels that have
come into contact with the compound should be placed in a designated chemical waste
container.

First Aid Measures

In the event of exposure, follow these first aid guidelines as recommended by the safety data
sheet[1]:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
while holding the eyelids open. Seek prompt medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water. If irritation persists, consult a physician.

¢ Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen or perform cardiopulmonary resuscitation (CPR) if necessary. Avoid mouth-to-mouth
resuscitation.[1] Seek medical attention.

e Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician for
guidance.

Visualized Workflows and Safety Hierarchies

To further clarify the procedural steps and safety principles, the following diagrams are
provided.
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Caption: Experimental workflow for handling KB-0742 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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